Cas no 802921-83-1 (3-[(4-Fluorophenyl)methyl]-2-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanylquinazolin-4-one)

• Product name: 3-[(4-Fluorophenyl)methyl]-2-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanylquinazolin-4-one
• CAS No: 802921-83-1
• MF: C₂₁H₁₆FN₃O₂S
• MW: 393.4340467453
• CID: 4717147

3-[(4-Fluorophenyl)methyl]-2-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanylquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• Z16277306
• 3-[(4-fluorophenyl)methyl]-2-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanylquinazolin-4-one
• 3-[(4-fluorophenyl)methyl]-2-{[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• 3-[(4-Fluorophenyl)methyl]-2-[2-oxo-2-(1H-pyrrol-2-yl)ethyl]sulfanylquinazolin-4-one

• Inchi： 1S/C21H16FN3O2S/c22-15-9-7-14(8-10-15)12-25-20(27)16-4-1-2-5-17(16)24-21(25)28-13-19(26)18-6-3-11-23-18/h1-11,23H,12-13H2
• InChI Key： GWKZOGNBXLDWND-UHFFFAOYSA-N
• SMILES： S(CC(C1=CC=CN1)=O)C1=NC2C=CC=CC=2C(N1CC1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 621
• Topological Polar Surface Area: 90.8